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Compound of Interest

Compound Name: Lofexidine

Cat. No.: B1675026 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of unused

or waste lofexidine is a critical component of laboratory safety and environmental

responsibility. Lofexidine, while not explicitly listed as a P- or U-series hazardous waste by the

Environmental Protection Agency (EPA), is classified as acutely toxic if swallowed,

necessitating careful handling and disposal as a hazardous chemical waste.[1][2] Adherence to

institutional and regulatory guidelines is paramount to ensure safety and compliance.

Lofexidine Waste Classification
Lofexidine hydrochloride is identified with the UN number UN2811, classifying it as a "Toxic

solid, organic, n.o.s." for transport purposes.[1] Its primary hazard is acute oral toxicity.[1][2]

While not specifically listed under the Resource Conservation and Recovery Act (RCRA), its

toxic properties require it to be managed as a hazardous waste.[1][3][4][5]

Key Hazard Information:

Property Value Source

GHS Classification
Acute Toxicity - Oral, Category

3
[1][2][6]

Signal Word Danger [1][2][6]

Hazard Statement H301: Toxic if swallowed [1][2][6]

UN Number UN2811 [1][3]
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Procedural Steps for Lofexidine Disposal
The following protocol outlines the essential steps for the safe disposal of lofexidine from a

research laboratory, integrating information from Safety Data Sheets (SDS) and general

laboratory hazardous waste management guidelines.[7][8][9][10][11]

1. Waste Identification and Segregation:

Identify Waste: All materials contaminated with lofexidine, including unused pure drug,

expired stock, solutions, and contaminated labware (e.g., vials, pipette tips, gloves), must be

treated as hazardous waste.

Segregate: Do not mix lofexidine waste with non-hazardous trash or other waste streams

like sharps or biohazards unless they are also chemically contaminated.[12] It should be

segregated from incompatible chemicals, particularly strong oxidizing agents, acids, and

alkalis.[2][13]

2. Containerization:

Select a Compatible Container: Use a chemically compatible, leak-proof container with a

secure lid for collecting lofexidine waste.[11][14] Plastic containers are often preferred for

solid waste.[9] The original container may be used if it is in good condition.[8]

Original Packaging: Unused or partially used lofexidine in its original packaging can be

placed directly into the hazardous waste container.[11]

3. Labeling:

Hazardous Waste Label: Affix a "HAZARDOUS WASTE" label to the container as soon as

the first piece of waste is added.[11]

Complete Information: The label must include:

The words "Hazardous Waste."

The full chemical name: "Lofexidine" or "Lofexidine Hydrochloride." Avoid abbreviations.

[11]
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The accumulation start date (the date the first waste is placed in the container).

The name of the Principal Investigator (PI) and the laboratory location (building and room

number).[11]

A clear indication of the contents' hazards (e.g., "Toxic").

4. Storage and Accumulation:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which must be at or near the point of generation and under the control of laboratory

personnel.[7][8][9][14]

Keep Containers Closed: Waste containers must be kept securely closed except when

adding waste.[7][8][9]

Storage Limits: Do not exceed 55 gallons of hazardous waste in an SAA. Once this limit is

reached, the waste must be removed within three days.[7][9] For acutely toxic P-listed

wastes, the limit is one quart, though lofexidine is not P-listed.[7][9] It is best practice to

arrange for pickup well before these limits are reached.

5. Disposal and Removal:

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to request a hazardous waste pickup.[10][11]

Incineration: The recommended disposal method for lofexidine is incineration by an EPA-

permitted hazardous waste management vendor.[10][11] Do not dispose of lofexidine down

the drain or in the regular trash.[3][15]

Record Keeping: Maintain records of all hazardous waste disposal, including the date of

pickup and a copy of the waste manifest provided by EHS or the disposal vendor.[10]

Visualizing the Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of lofexidine in a

laboratory setting.
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Lofexidine Disposal Workflow

Laboratory Procedures

EHS & Vendor Procedures

1. Identify Lofexidine Waste
(Unused drug, contaminated labware)

2. Segregate Waste
(Keep separate from other waste streams)

3. Containerize
(Use compatible, sealed container)

4. Label Container
('Hazardous Waste', chemical name, date)

5. Store in SAA
(At/near point of generation)

6. Request Waste Pickup
(Contact institution's EHS)

Container is full or
accumulation time limit reached

7. EHS Collection
(From laboratory SAA)

8. Final Disposal
(Incineration via approved vendor)

9. Documentation
(Maintain disposal records)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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